molecular formula C6H9F2LiO3 B6192590 lithium(1+) 4,4-difluoro-6-hydroxyhexanoate CAS No. 2648939-99-3

lithium(1+) 4,4-difluoro-6-hydroxyhexanoate

Cat. No.: B6192590
CAS No.: 2648939-99-3
M. Wt: 174.1 g/mol
InChI Key: UJYJYDNIGZCYEY-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Lithium(1+) 4,4-difluoro-6-hydroxyhexanoate is a chemical compound with the molecular formula C6H10F2LiO3 It is a lithium salt derived from 4,4-difluoro-6-hydroxyhexanoic acid

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of lithium(1+) 4,4-difluoro-6-hydroxyhexanoate typically involves the reaction of 4,4-difluoro-6-hydroxyhexanoic acid with a lithium-containing reagent. One common method is to react the acid with lithium hydroxide (LiOH) in an aqueous or organic solvent. The reaction is usually carried out at room temperature or slightly elevated temperatures to ensure complete conversion to the lithium salt.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous processes. The reaction conditions are optimized to maximize yield and purity, often involving controlled addition of reagents, temperature regulation, and purification steps such as crystallization or filtration.

Chemical Reactions Analysis

Types of Reactions

Lithium(1+) 4,4-difluoro-6-hydroxyhexanoate can undergo various chemical reactions, including:

    Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

    Reduction: The compound can be reduced to form different derivatives.

    Substitution: The fluorine atoms can be substituted with other halogens or functional groups.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

    Substitution: Reagents like halogenating agents (e.g., chlorine, bromine) or nucleophiles (e.g., amines, thiols) are employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield 4,4-difluoro-6-oxohexanoate, while reduction could produce 4,4-difluoro-6-hydroxyhexanol.

Scientific Research Applications

Lithium(1+) 4,4-difluoro-6-hydroxyhexanoate has several scientific research applications:

    Chemistry: It is used as a reagent in organic synthesis and as a precursor for the preparation of other fluorinated compounds.

    Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

    Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate or in drug delivery systems.

    Industry: It is used in the development of advanced materials, such as lithium-ion batteries, where its unique properties can enhance performance and stability.

Mechanism of Action

The mechanism of action of lithium(1+) 4,4-difluoro-6-hydroxyhexanoate involves its interaction with molecular targets and pathways. In biological systems, it may interact with enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

    Lithium 4,4-difluoro-6-hydroxyhexanoate: A closely related compound with similar properties.

    Lithium 4,4-difluoro-6-oxohexanoate: An oxidized derivative with distinct chemical behavior.

    Lithium 4,4-difluoro-6-hydroxyhexanol: A reduced form with different reactivity.

Uniqueness

Lithium(1+) 4,4-difluoro-6-hydroxyhexanoate is unique due to its specific combination of lithium, fluorine, and hydroxyl groups. This combination imparts distinct chemical and physical properties, making it valuable for various applications, particularly in the development of advanced materials and pharmaceuticals.

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for lithium(1+) 4,4-difluoro-6-hydroxyhexanoate involves the reaction of 4,4-difluoro-6-hydroxyhexanoic acid with lithium hydroxide in the presence of a suitable solvent.", "Starting Materials": [ "4,4-difluoro-6-hydroxyhexanoic acid", "Lithium hydroxide", "Suitable solvent" ], "Reaction": [ "Dissolve 4,4-difluoro-6-hydroxyhexanoic acid in a suitable solvent.", "Add lithium hydroxide to the solution and stir until complete dissolution.", "Heat the mixture to reflux for several hours.", "Allow the mixture to cool and filter off any precipitate.", "Concentrate the filtrate under reduced pressure to obtain the product as a white solid.", "Recrystallize the product from a suitable solvent to obtain pure lithium(1+) 4,4-difluoro-6-hydroxyhexanoate." ] }

CAS No.

2648939-99-3

Molecular Formula

C6H9F2LiO3

Molecular Weight

174.1 g/mol

IUPAC Name

lithium;4,4-difluoro-6-hydroxyhexanoate

InChI

InChI=1S/C6H10F2O3.Li/c7-6(8,3-4-9)2-1-5(10)11;/h9H,1-4H2,(H,10,11);/q;+1/p-1

InChI Key

UJYJYDNIGZCYEY-UHFFFAOYSA-M

Canonical SMILES

[Li+].C(CC(CCO)(F)F)C(=O)[O-]

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.